Cas no 378242-97-8 (Benzoic acid,2-[[2-carboxy-3-(2-mercaptoethyl)phenoxy]methyl]-4-methoxy-)

• Product Name: Benzoic acid,2-[[2-carboxy-3-(2-mercaptoethyl)phenoxy]methyl]-4-methoxy-
• CAS No: 378242-97-8
• MF: C₁₈H₁₈O₆S
• MW: 362.396924495697
• CID: 1486011
• Update Time: 2024-08-23

Benzoic acid,2-[[2-carboxy-3-(2-mercaptoethyl)phenoxy]methyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[2-carboxy-3-(2-mercaptoethyl)phenoxy]methyl]-4-methoxy-
• Benzoic acid, 2-[[2-carboxy-3-(2-mercaptoethyl)phenoxy]methyl]-4-methoxy-

• Inchi： 1S/C18H18O6S/c1-23-13-5-6-14(17(19)20)12(9-13)10-24-15-4-2-3-11(7-8-25)16(15)18(21)22/h2-6,9,25H,7-8,10H2,1H3,(H,19,20)(H,21,22)
• InChI Key： DNGXAKZNDFQLGB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C=C1COC1=CC=CC(CCS)=C1C(O)=O

Computed Properties

• Exact Mass: 362.08244

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 574.6±50.0 °C(Predicted)
• PSA: 93.06
• pka: 3.29±0.50(Predicted)